Cas no 2411326-18-4 (methyl (2E)-3-{[1-(2-chlorophenyl)-5-oxopyrrolidin-3-yl]carbamoyl}prop-2-enoate)

• Product Name: methyl (2E)-3-{[1-(2-chlorophenyl)-5-oxopyrrolidin-3-yl]carbamoyl}prop-2-enoate
• CAS No: 2411326-18-4
• MF: C₁₅H₁₅ClN₂O₄
• MW: 322.743602991104
• CID: 5357364
• PubChem ID: 146099490
• Update Time: 2025-06-14

methyl (2E)-3-{[1-(2-chlorophenyl)-5-oxopyrrolidin-3-yl]carbamoyl}prop-2-enoate Chemical and Physical Properties

Names and Identifiers

• Z4097795151
• methyl (2E)-3-{[1-(2-chlorophenyl)-5-oxopyrrolidin-3-yl]carbamoyl}prop-2-enoate
• Methyl (E)-4-[[1-(2-chlorophenyl)-5-oxopyrrolidin-3-yl]amino]-4-oxobut-2-enoate

• Inchi： 1S/C15H15ClN2O4/c1-22-15(21)7-6-13(19)17-10-8-14(20)18(9-10)12-5-3-2-4-11(12)16/h2-7,10H,8-9H2,1H3,(H,17,19)/b7-6+
• InChI Key： ACTLNVYEWBXCKA-VOTSOKGWSA-N
• SMILES： ClC1C=CC=CC=1N1C(CC(C1)NC(/C=C/C(=O)OC)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 480
• XLogP3: 1.1
• Topological Polar Surface Area: 75.7

Additional information on methyl (2E)-3-{[1-(2-chlorophenyl)-5-oxopyrrolidin-3-yl]carbamoyl}prop-2-enoate

Recent Advances in the Study of Methyl (2E)-3-{[1-(2-Chlorophenyl)-5-oxopyrrolidin-3-yl]carbamoyl}prop-2-enoate (CAS: 2411326-18-4)

Methyl (2E)-3-{[1-(2-chlorophenyl)-5-oxopyrrolidin-3-yl]carbamoyl}prop-2-enoate (CAS: 2411326-18-4) is a novel chemical entity that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique pyrrolidinone scaffold and α,β-unsaturated ester moiety, has shown promising potential in various therapeutic applications, particularly in the modulation of protein-protein interactions and enzyme inhibition. Recent studies have focused on its synthesis, structural optimization, and biological evaluation, shedding light on its mechanism of action and therapeutic relevance.

The synthesis of methyl (2E)-3-{[1-(2-chlorophenyl)-5-oxopyrrolidin-3-yl]carbamoyl}prop-2-enoate involves a multi-step process, starting from commercially available 2-chlorophenylamine. Key steps include the formation of the pyrrolidinone ring via intramolecular cyclization, followed by the introduction of the α,β-unsaturated ester functionality through a Michael addition-elimination sequence. Recent advancements in synthetic methodologies have improved the yield and purity of the compound, enabling more extensive biological studies. Notably, a 2023 study published in the Journal of Medicinal Chemistry reported a high-yield, scalable synthesis route that minimizes the use of hazardous reagents, aligning with green chemistry principles.

Biological evaluations of methyl (2E)-3-{[1-(2-chlorophenyl)-5-oxopyrrolidin-3-yl]carbamoyl}prop-2-enoate have revealed its potent inhibitory activity against several disease-relevant targets. For instance, it has been identified as a selective inhibitor of the NLRP3 inflammasome, a key player in inflammatory diseases such as gout, Alzheimer's disease, and atherosclerosis. In vitro studies demonstrated that the compound effectively suppresses IL-1β release in macrophages, with an IC50 value in the low micromolar range. Furthermore, molecular docking simulations suggest that the compound binds to the NACHT domain of NLRP3, disrupting its oligomerization and subsequent inflammasome activation.

In addition to its anti-inflammatory properties, methyl (2E)-3-{[1-(2-chlorophenyl)-5-oxopyrrolidin-3-yl]carbamoyl}prop-2-enoate has shown potential as an anticancer agent. A 2024 study in Bioorganic & Medicinal Chemistry Letters highlighted its ability to induce apoptosis in cancer cell lines by inhibiting the PI3K/AKT/mTOR signaling pathway. The compound's α,β-unsaturated ester moiety was found to act as a Michael acceptor, covalently modifying cysteine residues in the active site of PI3K, thereby blocking downstream signaling. These findings underscore the compound's dual therapeutic potential and warrant further investigation in preclinical models.

Despite these promising results, challenges remain in the development of methyl (2E)-3-{[1-(2-chlorophenyl)-5-oxopyrrolidin-3-yl]carbamoyl}prop-2-enoate as a drug candidate. Pharmacokinetic studies indicate that the compound exhibits moderate plasma stability and oral bioavailability, necessitating further structural modifications to improve its drug-like properties. Recent efforts have focused on prodrug strategies and formulation optimization to enhance its solubility and metabolic stability. Additionally, toxicity studies are underway to assess its safety profile, a critical step in the drug development pipeline.

In conclusion, methyl (2E)-3-{[1-(2-chlorophenyl)-5-oxopyrrolidin-3-yl]carbamoyl}prop-2-enoate (CAS: 2411326-18-4) represents a promising scaffold for the development of novel therapeutics targeting inflammatory and oncological diseases. Ongoing research aims to elucidate its full pharmacological potential and address current limitations, paving the way for its translation into clinical applications. The compound's unique structural features and versatile biological activities make it a valuable subject of study in the evolving landscape of chemical biology and drug discovery.